1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride

• IUPAC Name: 4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H9N3O2.ClH/c11-7(12)5-4-2-1-3-8-6(4)10-9-5;/h1-3H2,(H,11,12)(H2,8,9,10);1H
• InChI Key: UHXBILBOIJNUSR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(NN=C2NC1)C(=O)O.Cl
• Molecular Formula: C7H10ClN3O2
• Molecular Weight: 203.62 g/mol
• CAS No.: 2137635-09-5

Description

1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride, also known as PP-13, is a heterocyclic compound that has been widely studied due to its potential therapeutic applications. PP-13 has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The exact mechanism of action of 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride is not fully understood. However, it has been suggested that this compound exerts its biological activities by modulating various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been found to interact with various enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and lipid peroxidation. This compound has also been found to induce cell cycle arrest and apoptosis in cancer cells. Moreover, this compound has been shown to have a protective effect on the liver and kidney by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit various biological activities. Moreover, this compound has been shown to have low toxicity in animal studies. However, this compound has some limitations for lab experiments. It is not very water-soluble, which can make it difficult to use in certain assays. Moreover, this compound has not been extensively studied in human clinical trials, which limits its potential therapeutic applications.

Future Directions

There are several future directions for 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride research. One potential direction is to investigate the potential therapeutic applications of this compound in human clinical trials. Moreover, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its molecular targets. Additionally, the development of more water-soluble derivatives of this compound could improve its potential for use in various assays. Finally, the synthesis of this compound analogs with improved biological activities could lead to the development of novel therapeutic agents.

Synthesis Methods

1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride can be synthesized through a multi-step process involving the reaction of pyridine-3-carboxylic acid with hydrazine hydrate, followed by cyclization with ethyl acetoacetate and subsequent hydrolysis. The final product is obtained by treatment with hydrochloric acid.

Scientific Research Applications

1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid hydrochloride has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This compound has also been shown to have antioxidant properties by reducing oxidative stress and lipid peroxidation. Moreover, this compound has been found to exhibit anticancer properties by inducing cell cycle arrest and apoptosis in cancer cells.